Cas no 1345471-14-8 (4-(4-aminophenyl)-N-ethyl-2-fluorobenzamide)

• Product Name: 4-(4-aminophenyl)-N-ethyl-2-fluorobenzamide
• CAS No: 1345471-14-8
• MF: C₁₅H₁₅FN₂O
• MW: 258.290807008743
• MDL: MFCD20441858
• CID: 2771065
• PubChem ID: 56776743
• Update Time: 2025-07-20

4-(4-aminophenyl)-N-ethyl-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-aminophenyl)-N-ethyl-2-fluorobenzamide
• 1345471-14-8
• CS-0209178
• BS-25352
• 4'-Amino-N-ethyl-3-fluoro[1,1'-biphenyl]-4-carboxamide
• DTXSID20718357
• MFCD20441858

• MDL： MFCD20441858
• Inchi： 1S/C15H15FN2O/c1-2-18-15(19)13-8-5-11(9-14(13)16)10-3-6-12(17)7-4-10/h3-9H,2,17H2,1H3,(H,18,19)
• InChI Key： FIPOKONOWFBQQZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(NCC)=O)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 258.11700
• Monoisotopic Mass: 258.11684127Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 58.61000
• LogP: 3.98060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-aminophenyl)-N-ethyl-2-fluorobenzamide

Comprehensive Overview of 4-(4-Aminophenyl)-N-ethyl-2-fluorobenzamide (CAS No. 1345471-14-8): Properties, Applications, and Research Insights

4-(4-Aminophenyl)-N-ethyl-2-fluorobenzamide, identified by its CAS number 1345471-14-8, is a specialized organic compound garnering significant attention in pharmaceutical and material science research. This fluorinated benzamide derivative exhibits unique structural features, including an aminophenyl moiety and an ethylamide group, which contribute to its potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its molecular interactions and bioactivity profiles, as these properties may unlock novel therapeutic pathways.

The compound's fluorobenzamide core structure has become a focal point in modern medicinal chemistry, especially in the development of targeted therapies. Its hydrogen-bonding capacity and lipophilicity make it a promising candidate for modulating protein-ligand interactions. Recent studies highlight its relevance in addressing age-related diseases and metabolic disorders, aligning with current healthcare trends emphasizing personalized medicine. The presence of both amino and fluoro functional groups allows for versatile chemical modifications, enabling researchers to fine-tune its properties for specific applications.

From a synthetic chemistry perspective, CAS 1345471-14-8 serves as a valuable building block for complex molecular architectures. Its stability under various reaction conditions makes it suitable for multi-step syntheses, particularly in creating heterocyclic compounds with potential biological activity. The compound's electronic properties, influenced by the fluorine atom's strong electronegativity, have sparked interest in materials science for developing organic semiconductors and photoactive materials.

Quality control and analytical characterization of 4-(4-aminophenyl)-N-ethyl-2-fluorobenzamide typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and verify its structural integrity for research applications. The growing demand for high-purity chemical intermediates in drug development has increased the importance of rigorous analytical protocols for compounds like this.

Environmental and safety considerations for CAS 1345471-14-8 follow standard laboratory practices for handling organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation systems are recommended during manipulation. The compound's biodegradation profile and ecotoxicological data are subjects of ongoing research, reflecting the scientific community's commitment to green chemistry principles.

The commercial availability of 4-(4-aminophenyl)-N-ethyl-2-fluorobenzamide has expanded significantly, with suppliers offering various packaging options and purity grades to meet diverse research needs. This accessibility facilitates its use in high-throughput screening platforms and structure-activity relationship (SAR) studies. The compound's price point and supply chain stability have become important factors for research institutions and pharmaceutical companies alike.

Future research directions for this compound may explore its potential in neurological applications or as a molecular probe for studying biological systems. The integration of computational chemistry tools with experimental data promises to reveal new insights into its conformational dynamics and binding affinities. As the scientific community continues to investigate fluorinated compounds, 1345471-14-8 remains a valuable subject for both fundamental research and applied science.